Cas no 160041-65-6 (N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide)

• Product Name: N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide
• CAS No: 160041-65-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 1107060
• PubChem ID: 9990846
• Update Time: 2025-10-29

N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-methylphenyl)-1H-imidazol-2-yl]-Acetamide
• BBL022394
• AKOS005614122
• N-[5-(4-methylphenyl)-1H-imidazol-2-yl]acetamide
• STK895607
• N-(4-(p-Tolyl)-1H-imidazol-2-yl)acetamide
• 160041-65-6
• AKOS005144317
• CHEMBL3443435
• N-[4-(4-METHYLPHENYL)-1H-IMIDAZOL-2-YL]ACETAMIDE
• N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide

• Inchi： 1S/C12H13N3O/c1-8-3-5-10(6-4-8)11-7-13-12(15-11)14-9(2)16/h3-7H,1-2H3,(H2,13,14,15,16)
• InChI Key： IEIVKCIFOQKQPY-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=NC=C(C2C=CC(C)=CC=2)N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.8Ų

Additional information on N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide

Professional Introduction to N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide (CAS No. 160041-65-6)

N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide, with the CAS number 160041-65-6, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework, has been extensively studied for its potential applications in drug development and therapeutic interventions. The combination of a phenyl ring and an imidazole moiety in its structure imparts distinctive chemical properties that make it a promising candidate for various biological assays.

The chemical structure of N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide consists of a central imidazole ring connected to a 4-methylphenyl group via an acetamide linkage. This configuration not only contributes to the compound's solubility and stability but also enhances its interactions with biological targets. The presence of the imidazole ring is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Imidazole derivatives are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide has been investigated for its potential role in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. Its structural features allow it to interact with specific proteins and enzymes, potentially leading to the development of new treatments. For instance, studies have shown that imidazole-based compounds can inhibit the activity of certain kinases, which are often overexpressed in cancer cells.

The acetamide moiety in N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide also contributes to its pharmacological profile. Acetamides are known to exhibit diverse biological activities, including anti-inflammatory and analgesic effects. The incorporation of this group into the molecular framework of the compound may enhance its binding affinity to target proteins, thereby improving its therapeutic efficacy. Furthermore, the 4-methylphenyl group adds another layer of complexity to the molecule, influencing its metabolic stability and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide with biological targets more accurately. Molecular docking studies have suggested that this compound can bind effectively to several enzymes and receptors involved in disease pathways. These findings have opened up new avenues for drug discovery and development. By leveraging computational tools, scientists can optimize the structure of N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide to enhance its pharmacological properties and minimize potential side effects.

In vitro experiments have also provided valuable insights into the biological activity of N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide. These studies have demonstrated that the compound can modulate the activity of certain enzymes and inhibit the proliferation of cancer cells. For example, researchers have observed that it can inhibit the activity of Janus kinases (JAKs), which are involved in signaling pathways that promote inflammation and cell growth. This finding suggests that N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide could be a promising candidate for treating inflammatory diseases and cancers.

The synthesis of N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

The pharmacokinetic properties of N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide are also an area of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a therapeutic agent. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic profiles, including good solubility and moderate bioavailability. These characteristics make it a promising candidate for further development into a drug candidate.

Future research on N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide will likely focus on elucidating its mechanism of action and exploring its potential in clinical applications. Preclinical studies will be conducted to evaluate its safety and efficacy in animal models before moving on to human trials. These studies will provide critical data on how well the compound performs in real-world scenarios and whether it can be translated into effective treatments for human diseases.

The development of novel therapeutic agents is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. N-4-(4-methylphenyl)-1H-imidazol-2-ylacetamide represents an exciting example of how interdisciplinary research can lead to innovative solutions for treating human diseases. Its unique structure and promising biological activities make it a valuable tool for researchers seeking to develop new treatments for various conditions.